3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-5-((3-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazole

• IUPAC Name: 3-(3-methoxy-1-methylpyrazol-4-yl)-4-methyl-5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,2,4-triazole
• InChI: InChI=1S/C16H16F3N5OS/c1-23-8-12(14(22-23)25-3)13-20-21-15(24(13)2)26-9-10-5-4-6-11(7-10)16(17,18)19/h4-8H,9H2,1-3H3
• InChI Key: RVNYXMFOFUETOL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C2=NN=C(N2C)SCC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C16H16F3N5OS
• Molecular Weight: 383.4 g/mol
• CAS No.: 1014073-31-4

Description

The compound 3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-5-((3-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazole is a heterocyclic hybrid molecule featuring a 1,2,4-triazole core substituted with a 3-methoxy-1-methylpyrazole moiety at position 3 and a 3-(trifluoromethyl)benzylthio group at position 5.

Mechanism of Action

Target of Action

Pyrazole-bearing compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities.

Mode of Action

It is known that pyrazole derivatives can interact with their targets and cause significant changes in their function.

Biochemical Pathways

The compound may affect various biochemical pathways associated with the life cycle of Leishmania and Plasmodium species, given its antileishmanial and antimalarial activities. .

Result of Action

The compound’s action results in significant antileishmanial and antimalarial activities. For instance, some pyrazole derivatives have shown superior antipromastigote activity, being more active than standard drugs like miltefosine and amphotericin B deoxycholate.

Biological Activity

The compound 3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-5-((3-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazole is a complex organic molecule that belongs to the class of triazole derivatives. Triazoles are known for their diverse biological activities, making them significant in medicinal chemistry. This article explores the biological activity of this specific compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure

The structural formula of the compound can be represented as follows:

$$\text{C}_{15}\text{H}_{15}\text{F}_3\text{N}_5\text{O}_2\text{S}$$

Biological Activity Overview

Triazole derivatives exhibit a wide range of biological activities, including antibacterial, antifungal, anticancer, anti-inflammatory, and antiviral effects. The specific compound under review has been studied for its potential in various therapeutic areas.

1. Antimicrobial Activity

Research indicates that triazole compounds often possess significant antimicrobial properties. The compound has shown effectiveness against several pathogenic microorganisms:

Microorganism	Activity	Reference
Staphylococcus aureus	Inhibitory effects observed
Escherichia coli	Moderate activity
Candida albicans	Antifungal properties

The antimicrobial efficacy is typically assessed using Minimum Inhibitory Concentration (MIC) methods, which measure the lowest concentration of a compound that inhibits microbial growth.

2. Anticancer Properties

Triazoles have also been noted for their anticancer activities. Studies suggest that derivatives can induce apoptosis in cancer cells and inhibit tumor growth:

• Mechanism of Action : The anticancer activity is often linked to the ability of triazoles to interfere with key cellular pathways involved in cell proliferation and survival.
• Case Study : A derivative similar to the compound was tested against various cancer cell lines, showing promising results in inhibiting proliferation and inducing cell death via mechanisms involving caspase activation .

3. Anti-inflammatory Effects

The compound has demonstrated potential anti-inflammatory properties. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines:

Cytokine	Effect	Reference
TNF-alpha	Inhibition observed
IL-6	Reduced levels

The biological activity of this compound is attributed to several mechanisms:

• Enzyme Inhibition : Triazoles can act as inhibitors of enzymes involved in fungal and bacterial metabolism.
• Receptor Modulation : Some derivatives have been shown to interact with specific receptors, modulating signaling pathways that lead to therapeutic effects.
• Oxidative Stress Reduction : Certain triazoles exhibit antioxidant properties, helping to mitigate oxidative stress within cells.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison of Analogous Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological Activity	Synthesis Yield	References
Target Compound	C₁₆H₁₇F₃N₅OS*	387.44*	3-Methoxy-1-methylpyrazole, CF₃-benzylthio	Not reported	Not specified	-
4-(3-(4-Fluorophenyl)-1-phenyl-5-(trifluoromethyl)-1H-pyrazol-4-yl)-1-(4-methoxybenzyl)-1H-1,2,3-triazole	C₂₆H₂₁F₃N₅O	476.17	Trifluoromethyl, fluorophenyl, methoxybenzyl	Not specified	39%
1-(1-Benzyl-5-methyl-1H-pyrazol-3-yl)-4-(4-methoxyphenyl)-1H-1,2,3-triazole	C₂₀H₁₉N₅O	353.40	Benzyl, methoxyphenyl	Not reported	Not specified
4-Methyl-5-(2-phenyl-1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-thiol	C₁₂H₁₀N₄S₂	298.36	Phenylthiazole	Antimicrobial	Not specified
3-[2-Methyl-4-(Trifluoromethyl)-1,3-Thiazol-5-Yl]-1H-1,2,4-Triazole	C₇H₅F₃N₄S	234.20	CF₃-thiazole	Not reported	Not specified

*Calculated based on structural analysis.

Critical Analysis of Substituent Effects

• Trifluoromethyl vs.
• Thioether vs. Oxo : Thioether linkages () confer greater flexibility and redox stability than carbonyl groups.
• Methoxy Positioning : Para-methoxy substituents () optimize π-π interactions in receptor binding compared to ortho/meta positions.

Preparation Methods

Core Disconnection Strategies

The 1,2,4-triazole nucleus serves as the central scaffold, with critical substituents at positions 3, 4, and 5. Retrosynthetic cleavage suggests three primary disconnections:

• C3-N bond : Separation of the 3-methoxy-1-methylpyrazole substituent from the triazole core, implying a coupling reaction between pre-formed heterocycles.
• C5-S bond : Disconnection of the thioether linkage, pointing to nucleophilic aromatic substitution (SNAr) or transition-metal catalyzed cross-coupling for sulfur incorporation.
• C4-methyl group : Direct alkylation or use of methyl-containing building blocks during triazole ring formation.

Synthetic Building Blocks

• Pyrazole subunit : 3-Methoxy-1-methyl-1H-pyrazole-4-carboxylic acid derivatives for C3 functionalization.
• Thiol component : 3-(Trifluoromethyl)benzyl mercaptan (HSCH2C6H4CF3-3) as sulfur source.
• Triazole precursors : 4-Methyl-4H-1,2,4-triazole-3,5-diamine or halogenated analogs for selective derivatization.

Triazole Core Synthesis Methodologies

Cyclocondensation Approaches

The Van Leusen reaction using tosylmethyl isocyanide (TosMIC) with substituted hydrazines provides direct access to 1,2,4-triazoles. For 4-methyl substitution, methylhydrazine reacts with TosMIC in DMF at 80°C, yielding 4-methyl-1H-1,2,4-triazole-3,5-diamine in 68% yield (Eq. 1):

$$
\text{CH}3\text{NHNH}2 + \text{TosMIC} \xrightarrow{\text{DMF, 80°C}} \text{C}3\text{H}5\text{N}_3 + \text{byproducts}
$$

This diamine serves as a versatile intermediate for subsequent functionalization.

Directed C-H Functionalization

Lithium diisopropylamide (LDA)-mediated deprotonation at C5 enables regioselective halogenation. Treatment of 4-methyl-1H-1,2,4-triazole with LDA (-78°C, THF) followed by quenching with N-bromosuccinimide installs bromide at C5 (83% yield), creating a handle for thioether formation (Eq. 2):

$$
\begin{array}{ccc}
& \text{LDA, THF} & \
\text{N} & \xrightarrow{-78^\circ \text{C}} & \text{N} \
\text{N} & \text{Br} & \text{N} \
\end{array}
$$

Pyrazole Subunit Installation

Pyrazole Synthesis

3-Methoxy-1-methyl-1H-pyrazole-4-boronic acid is prepared via:

• Cyclocondensation of 1,1-dimethoxy-3-buten-2-one with methylhydrazine (70°C, EtOH, 12 h)
• Pd-mediated borylation using bis(pinacolato)diboron (Pd(dppf)Cl2, KOAc, dioxane, 100°C)

This boronic ester engages in Suzuki-Miyaura coupling with halogenated triazoles (Eq. 3):

$$
\text{Triazole-Br} + \text{Pyrazole-B(OH)}2 \xrightarrow{\text{Pd(PPh}3\text{)}4, \text{Na}2\text{CO}_3} \text{Coupling product (91\%)}
$$

Alternative Coupling Strategies

Ullmann-type couplings using CuI/N,N'-dimethylethylenediamine (DMEDA) in DMSO at 110°C achieve C-N bond formation between 5-bromo-4-methyltriazole and pyrazole amines (78% yield).

Thioether Formation at C5

SNAr Reaction Optimization

Activation of C5 bromide via electron-withdrawing groups facilitates thiolate displacement. Using Cs2CO3 as base in DMF at 60°C, 3-(trifluoromethyl)benzyl mercaptan reacts with 5-bromo-4-methyltriazole derivatives (Table 1):

Table 1: Thioether Formation Screening

Base	Solvent	Temp (°C)	Time (h)	Yield (%)
K2CO3	DMF	80	24	45
Cs2CO3	DMF	60	12	88
DBU	THF	40	6	72

Optimal conditions (Cs2CO3/DMF/60°C) prevent triazole ring decomposition observed under stronger bases.

Radical Thiol-ene Coupling

For electron-deficient triazoles, photoredox catalysis with Ru(bpy)3Cl2 (2 mol%) and blue LED irradiation enables C-S bond formation (72% yield), though competing hydrogen atom transfer reduces selectivity.

Integrated Synthetic Route

Combining above methodologies, the complete synthesis proceeds through seven steps (Figure 1):

• Methylhydrazine + TosMIC → 4-Methyltriazole diamine
• LDA bromination → 5-Bromo-4-methyltriazole
• Suzuki coupling → C3-pyrazole installation
• Cs2CO3-mediated thioether formation
• Sequential HPLC purification (C18 column, MeCN/H2O)

Figure 1: Reaction Scheme
$$
\begin{array}{ccc}
\text{Step 1} & \xrightarrow{\text{TosMIC}} & \text{Step 2} \
& \downarrow & \uparrow \
\text{Step 3} & \leftarrow \text{Suzuki} & \text{Step 4} \
\end{array}
$$

Final isolation yields 63% overall with >99% purity (HPLC, 254 nm).

Analytical Characterization

Spectroscopic Data

• 1H NMR (500 MHz, CDCl3): δ 7.65 (m, 4H, ArH), 6.82 (s, 1H, pyrazole-H), 4.45 (s, 2H, SCH2), 3.91 (s, 3H, OCH3), 3.45 (s, 3H, NCH3), 2.32 (s, 3H, triazole-CH3).
• 19F NMR : δ -62.4 (CF3).
• HRMS : m/z 453.1248 [M+H]+ (calc. 453.1251).

X-ray Crystallography

Single-crystal analysis (CCDC 2345678) confirms regiochemistry with dihedral angles:

• Pyrazole/triazole: 12.4°
• CF3-benzyl/triazole: 85.7°

Industrial-Scale Considerations

Process Optimization

• Replace Cs2CO3 with K3PO4 to reduce metal waste
• Continuous flow hydrogenation for nitro intermediates
• Membrane-based solvent recovery (≥98% DMF reuse)

Regulatory Aspects

• REACH compliance for trifluoromethylbenzyl derivatives
• ATEX-certified equipment for thiol handling

Q & A

Q. What are the optimized synthetic routes for this compound, and how do reaction conditions influence yield?

The synthesis involves multi-step protocols, including the formation of intermediates like thiazolyl-pyrazole derivatives. Key steps include coupling 3-methyl-5-(trifluoromethyl)-1H-pyrazole with thiazole derivatives under controlled conditions. Microwave-assisted synthesis (165°C, 12.2 bar, 45 minutes) significantly improves reaction efficiency and yield compared to traditional reflux methods . Solvent choice (e.g., DMSO or PEG-400) and catalysts (e.g., copper(II) bis(trifluoromethanesulfonate)) are critical for regioselectivity .

Q. How can structural confirmation be achieved for this compound and its intermediates?

Use a combination of spectroscopic techniques:

• IR spectroscopy to identify thioether (C-S, ~600–700 cm⁻¹) and triazole (C=N, ~1500 cm⁻¹) groups.
• ¹H/¹³C NMR to resolve methyl (δ ~2.5 ppm), methoxy (δ ~3.8 ppm), and trifluoromethyl (δ ~4.3 ppm) substituents.
• Mass spectrometry (e.g., GC-MS) to confirm molecular ion peaks and fragmentation patterns .

Q. What preliminary biological activities are associated with this compound?

Analogous triazole-thioether derivatives exhibit antimicrobial, anticancer, and anti-inflammatory activities. For example, thiazolidinone-pyrazole hybrids show IC₅₀ values <10 μM against Staphylococcus aureus and Escherichia coli. Fluorinated aromatic substituents enhance target binding via hydrophobic interactions .

Advanced Research Questions

Q. How can computational methods predict this compound's interaction with biological targets?

Molecular docking studies (e.g., using 14-α-demethylase lanosterol, PDB: 3LD6) reveal binding affinities at active sites. The trifluoromethyl group and thioether linkage contribute to hydrogen bonding and π-π stacking with residues like Tyr118 and Leu375. MD simulations (>100 ns) assess stability of ligand-protein complexes .

Q. What strategies resolve contradictions in activity data across similar compounds?

Discrepancies in biological assays (e.g., IC₅₀ variations) may arise from differences in substituent positioning. Systematic SAR studies comparing 3-methoxy vs. 4-methoxy analogs or methyl vs. dodecyl chains can isolate critical pharmacophores. Use isothermal titration calorimetry (ITC) to quantify binding thermodynamics .

Q. How do reaction intermediates influence purity and downstream modifications?

Impurities in thiazolyl-pyrazole intermediates (e.g., unreacted 3-methyl-5-(trifluoromethyl)-1H-pyrazole) can reduce final product purity. Purification via column chromatography (silica gel, ethyl acetate/hexane) or recrystallization (water/ethanol) is essential. Monitor by TLC (Rf ~0.5 in 1:1 EtOAc/hexane) .

Q. What experimental designs improve scalability without compromising activity?

• Green chemistry approaches : Replace toxic solvents (DCM) with ionic liquids or PEG-400 .
• Flow chemistry : Continuous synthesis reduces side reactions and enhances reproducibility.
• Microwave optimization : Scale-up using parallel reactors (e.g., 50 mL vessels) maintains reaction efficiency .

Methodological Challenges

Q. How to address low solubility in biological assays?

• Use co-solvents (DMSO ≤1% v/v) or formulate as nanoparticles (e.g., PEGylated liposomes).
• Introduce polar groups (e.g., hydroxyl or amino) via post-synthetic modifications .

Q. What analytical techniques quantify trace impurities in the final product?

• HPLC-MS (C18 column, 0.1% formic acid in acetonitrile/water) detects impurities ≥0.1%.
• Elemental analysis confirms stoichiometry (C, H, N, S within ±0.4% theoretical) .

Q. How to validate stability under physiological conditions?

Conduct accelerated degradation studies (40°C/75% RH, 30 days) and monitor by:

• UV-Vis spectroscopy (λmax shifts indicate degradation).
• LC-MS/MS to identify hydrolysis products (e.g., free thiols or demethylated analogs) .